Cas no 1806805-59-3 (Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806805-59-3
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4849963
• Update Time: 2025-06-07

Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-2-16-10(15)8-4-6(9(12)13)3-7(5-11)14-8/h3-4,9H,2,5H2,1H3
• InChI Key： KUXFEWAZSWKNNZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C=C(C(=O)OCC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate

Ethyl 2-(Chloromethyl)-4-(Difluoromethyl)pyridine-6-carboxylate (CAS No. 1806805-59-3): A Comprehensive Overview

Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806805-59-3) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate is composed of a pyridine ring substituted with a chloromethyl group at the 2-position, a difluoromethyl group at the 4-position, and an ethyl ester group at the 6-position. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable starting material for further chemical modifications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl group in Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate is particularly noteworthy, as it can significantly influence the compound's biological activity and binding affinity to target proteins.

In addition to its potential as a drug candidate, Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate has been explored as an intermediate in the synthesis of other bioactive molecules. For instance, it can serve as a building block for the preparation of pyridine derivatives with diverse functional groups, which are essential in the development of new pharmaceuticals and agrochemicals.

The synthetic route to Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a pyridine core, followed by selective functionalization at specific positions. The chloromethylation and difluoromethylation steps are critical in introducing the desired substituents, while the esterification reaction completes the final structure. These synthetic methods are highly reproducible and scalable, making them suitable for industrial production.

One of the key challenges in working with Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate is optimizing its solubility and stability under various conditions. Researchers have employed different strategies to enhance these properties, such as modifying the solvent system or incorporating additional functional groups that improve solubility without compromising biological activity.

The biological evaluation of Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate has shown promising results in several assays. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting potential therapeutic applications. For example, it has been tested for its antiviral and anticancer activities, with preliminary data indicating significant efficacy against certain viral strains and cancer cell lines.

To further validate its potential as a therapeutic agent, preclinical studies are currently underway to assess its pharmacokinetic and pharmacodynamic properties. These studies aim to provide a comprehensive understanding of how Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate behaves in vivo, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data from these studies have been encouraging, indicating favorable pharmacokinetic properties that support further development.

In conclusion, Ethyl 2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806805-59-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and synthesis of new bioactive molecules.